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Compound of Interest

Compound Name:
2-Amino-5-ethylphenol

hydrochloride

Cat. No.: B177001 Get Quote

An In-depth Technical Guide to 2-Amino-5-
ethylphenol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties, applications, and analytical methodologies for 2-Amino-5-ethylphenol
hydrochloride (CAS: 149861-22-3). The information is intended to support research,

development, and quality control activities involving this compound.

Core Physical and Chemical Properties
2-Amino-5-ethylphenol hydrochloride is a substituted aromatic amine that serves as a key

intermediate in various chemical syntheses. Its physical and chemical characteristics are

crucial for its handling, storage, and application in further manufacturing processes.
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Property Value Source(s)

IUPAC Name
2-amino-5-

ethylphenol;hydrochloride
[1]

Synonyms

2-AMINO-5-ETHYLPHENOL

HCL, 6-Amino-m-ethylphenol

hydrochloride

[1]

CAS Number 149861-22-3 [2]

Molecular Formula C₈H₁₂ClNO or C₈H₁₁NO·HCl [1][3]

Molecular Weight 173.64 g/mol [1][4]

Appearance

White to off-white crystalline

powder; White to Light Brown

Solid

[2]

Melting Point >163°C (decomposes) [2]

Solubility

Soluble in water and ethanol;

Slightly soluble in DMSO and

Methanol

[2]

Purity (Typical) ≥98% (by HPLC)

Stability

Hygroscopic; solutions are

stable for 7 days at room

temperature.[2][5]

[2][5]

Synthesis and Industrial Applications
2-Amino-5-ethylphenol hydrochloride is primarily utilized as a versatile intermediate in the

synthesis of a wide range of organic compounds. Its reactivity, stemming from the amino and

phenolic hydroxyl groups, allows for its incorporation into larger, more complex molecules.

A general workflow for the synthesis and application of 2-Amino-5-ethylphenol hydrochloride
is illustrated below. The synthesis often involves the reaction of 2-amino-5-ethylphenol with

hydrochloric acid to produce the hydrochloride salt.[3] A more general industrial preparation for
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2-amino-5-alkyl-phenols involves the alkaline hydrolysis of 2-amino-5-alkyl-benzenesulfonic

acids under pressure.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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